Cas no 1210026-18-8 (Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate)

• Product Name: Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate
• CAS No: 1210026-18-8
• MF: C₁₇H₁₄N₄O₆
• MW: 370.31626367569
• CID: 5452476
• PubChem ID: 45913168
• Update Time: 2025-06-23

Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate Chemical and Physical Properties

Names and Identifiers

• AKOS008140980
• methyl 1-{[(cyanomethyl)(phenyl)carbamoyl]methyl}-5-nitro-2-oxo-1,2-dihydropyridine-3-carboxylate
• 1210026-18-8
• Z605564382
• methyl 1-[2-[N-(cyanomethyl)anilino]-2-oxoethyl]-5-nitro-2-oxopyridine-3-carboxylate
• EN300-26681456
• Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate

• Inchi： 1S/C17H14N4O6/c1-27-17(24)14-9-13(21(25)26)10-19(16(14)23)11-15(22)20(8-7-18)12-5-3-2-4-6-12/h2-6,9-10H,8,11H2,1H3
• InChI Key： KNCBJWSZDLOWRK-UHFFFAOYSA-N
• SMILES： C1(=O)N(CC(N(CC#N)C2=CC=CC=C2)=O)C=C([N+]([O-])=O)C=C1C(OC)=O

Computed Properties

• Exact Mass: 370.09133418g/mol
• Monoisotopic Mass: 370.09133418g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 7
• Heavy Atom Count: 27
• Rotatable Bond Count: 6
• Complexity: 751
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.9
• Topological Polar Surface Area: 137Ų

Experimental Properties

• Density: 1.46±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 574.2±50.0 °C(Predicted)
• pka: -0.21±0.50(Predicted)

Additional information on Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate

Research Briefing on Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate (CAS: 1210026-18-8)

Recent advancements in the field of chemical biology and medicinal chemistry have highlighted the significance of small molecule inhibitors targeting specific enzymatic pathways. Among these, Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate (CAS: 1210026-18-8) has emerged as a compound of interest due to its potential therapeutic applications. This briefing provides an overview of the latest research findings related to this compound, focusing on its synthesis, mechanism of action, and biological activity.

The compound, with the CAS number 1210026-18-8, is a derivative of pyridinecarboxylate and features a unique nitro group at the 5-position, which is believed to contribute to its bioactivity. Recent studies have explored its role as an inhibitor of key enzymes involved in inflammatory and oncogenic pathways. For instance, a 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy in selectively inhibiting protein kinases associated with tumor progression, suggesting its potential as an anticancer agent.

In terms of synthesis, researchers have developed optimized protocols to improve the yield and purity of Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate. A recent publication in Organic Process Research & Development outlined a scalable synthetic route that utilizes mild reaction conditions, reducing the environmental impact and enhancing reproducibility. The study also highlighted the compound's stability under physiological conditions, which is critical for its further development as a drug candidate.

Further investigations into the compound's mechanism of action have revealed its ability to modulate cellular signaling pathways. In vitro studies using cancer cell lines have shown that it induces apoptosis by disrupting mitochondrial function and activating caspase-dependent pathways. These findings were corroborated by in vivo models, where the compound exhibited significant tumor growth inhibition with minimal toxicity, as reported in a 2024 study in Cancer Research.

Despite these promising results, challenges remain in the clinical translation of Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate. Pharmacokinetic studies indicate that the compound has moderate bioavailability, necessitating further structural modifications or formulation strategies to enhance its therapeutic window. Ongoing research is also exploring its potential in combination therapies, particularly with immunomodulatory agents, to amplify its anticancer effects.

In conclusion, Methyl 1-[2-[(cyanomethyl)phenylamino]-2-oxoethyl]-1,2-dihydro-5-nitro-2-oxo-3-pyridinecarboxylate (CAS: 1210026-18-8) represents a promising candidate for the development of novel therapeutics targeting cancer and inflammatory diseases. Continued research efforts are essential to address its limitations and unlock its full clinical potential. This briefing underscores the importance of interdisciplinary collaboration in advancing such compounds from the bench to the bedside.